Cas no 1261684-69-8 (Methyl 2-cyano-3-methoxyphenylacetate)

• Product Name: Methyl 2-cyano-3-methoxyphenylacetate
• CAS No: 1261684-69-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4938898
• Update Time: 2025-10-28

Methyl 2-cyano-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methoxyphenylacetate

• Inchi： 1S/C11H11NO3/c1-14-10-5-3-4-8(9(10)7-12)6-11(13)15-2/h3-5H,6H2,1-2H3
• InChI Key： PGYBSFLWXYPKAM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C#N)CC(=O)OC

Computed Properties

• Exact Mass: 205.07389321 g/mol
• Monoisotopic Mass: 205.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3
• Molecular Weight: 205.21

Additional information on Methyl 2-cyano-3-methoxyphenylacetate

Methyl 2-cyano-3-methoxyphenylacetate (CAS No. 1261684-69-8)

Methyl 2-cyano-3-methoxyphenylacetate, also known by its CAS number 1261684-69-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a methyl ester group attached to a phenyl ring substituted with cyano and methoxy groups, which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of Methyl 2-cyano-3-methoxyphenylacetate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks, particularly in the development of anti-inflammatory and anticancer agents. The cyano group, a strong electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule, making it a valuable component in various chemical reactions.

The methoxy group present in the structure enhances the compound's solubility and stability, which are critical factors in pharmaceutical applications. Moreover, the phenyl ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with diverse biological activities. Recent advancements in synthetic methodologies have allowed for more efficient and selective syntheses of Methyl 2-cyano-3-methoxyphenylacetate, reducing production costs and improving scalability.

In terms of pharmacokinetics, studies have shown that Methyl 2-cyano-3-methoxyphenylacetate exhibits favorable absorption profiles, making it a promising candidate for oral drug delivery systems. Its ability to penetrate cellular membranes efficiently has been attributed to its balanced hydrophilic and lipophilic properties, which are influenced by the methoxy and cyano substituents.

From an environmental perspective, researchers have investigated the biodegradation pathways of Methyl 2-cyano-3-methoxyphenylacetate. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This characteristic is particularly important for industries aiming to comply with stringent environmental regulations.

In conclusion, Methyl 2-cyano-3-methoxyphenylacetate (CAS No. 1261684-69-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.